![molecular formula C15H9F3N2O3 B1525852 3-Methyl-6-[3-(trifluoromethyl)phenyl]-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid CAS No. 1334149-52-8](/img/structure/B1525852.png)
3-Methyl-6-[3-(trifluoromethyl)phenyl]-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
Overview
Description
Scientific Research Applications
Antimicrobial and Antifungal Properties
- A study explored novel derivatives of triazolo[1,5-a]pyridine, revealing significant antimicrobial and antifungal activities against various microorganisms, including E. coli, S. aureus, P. aeruginosa, S. pyogenes, K. pneumoniae, A. flavus, A. fumigatus, C. albicans, P. marneffei, and T. mentagrophytes (Suresh, Lavanya, & Rao, 2016).
Synthesis and Chemical Properties
- Research on the carbonation of substituted 3-pyridinols has led to the synthesis of pyridine carboxylic acids and derivatives like oxazolo[4,5-b]pyridine, highlighting their potential in chemical synthesis (Mutterer & Weis, 1976).
- A study demonstrated the synthesis of biologically important 1,2,4-triazolo[1,5-a]pyridines through a metal-free oxidative N-N bond formation process, indicating their chemical versatility (Zheng et al., 2014).
Anticancer Properties
- Triazolopyrimidines, closely related to the compound , have been synthesized and identified as anticancer agents. They have a unique mechanism of tubulin inhibition, offering insights into novel cancer treatments (Zhang et al., 2007).
Thermal Behavior and Stability
- Investigations into the thermal decomposition and stability of triazole and triazine derivatives, closely related to 3-Methyl-6-[3-(trifluoromethyl)phenyl]-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid, provide insights into their potential applications in various thermal environments (Sikorska-Iwan & Modzelewska-Banachiewicz, 2005).
Anti-Inflammatory Properties
- A study on oxazolo[4,5-b]pyridines and oxazolo[5,4-b]pyridines, which are structurally related to the compound , revealed their potential as nonacidic anti-inflammatory agents, suggesting their potential in medical applications (Clark et al., 1978).
Applications in Synthesis of Hybrid Molecules
- Synthesis of fluorescent 3-aryl- and 3-methyl-7-aryl-[1,2,3]triazolo[1,5-a]pyridines through Suzuki cross-coupling reactions indicates their use in creating new fluorescent molecules for potential applications in imaging and diagnostics (Abarca et al., 2006).
Future Directions
Trifluoromethylpyridines, a related group of compounds, are expected to find many novel applications in the future due to their unique physicochemical properties and biological activities . More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names, and several trifluoromethylpyridine derivatives are used in the pharmaceutical and veterinary industries .
Properties
IUPAC Name |
3-methyl-6-[3-(trifluoromethyl)phenyl]-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9F3N2O3/c1-7-12-10(14(21)22)6-11(19-13(12)23-20-7)8-3-2-4-9(5-8)15(16,17)18/h2-6H,1H3,(H,21,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZWDPRPZKOKINM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2=C1C(=CC(=N2)C3=CC(=CC=C3)C(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9F3N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.